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Compound of Interest

Compound Name: Donasine

Cat. No.: B12381542

Introduction

Following a comprehensive review of scientific and clinical literature, it has been determined
that "Donasine” does not correspond to a recognized molecule, drug, or biological agent.
However, the search has identified a therapeutic agent with a similar name, Donidalorsen,
which is currently in clinical development. This review will focus on the available information for
Donidalorsen, summarizing its mechanism of action, clinical trial data, and experimental
protocols as derived from public clinical trial registries.

Mechanism of Action

Donidalorsen is an antisense oligonucleotide designed to target the precursor mRNA of plasma
kallikrein (PKK). By binding to the PKK mRNA, donidalorsen inhibits its translation, leading to a
reduction in the levels of plasma kallikrein. Plasma kallikrein is a key component of the contact
activation system and plays a crucial role in the production of bradykinin, a potent vasodilator
that mediates the swelling and pain associated with Hereditary Angioedema (HAE) attacks. By
reducing plasma kallikrein levels, donidalorsen aims to prevent the overproduction of
bradykinin and thereby reduce the frequency and severity of HAE attacks.

Signaling Pathway

The therapeutic action of Donidalorsen is centered on the inhibition of the plasma kallikrein-
kinin system. The following diagram illustrates the targeted pathway.
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» To cite this document: BenchChem. [A Review of Available Pre-Clinical and Clinical Data on
Donidalorsen]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381542#review-of-existing-literature-on-donasine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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